![molecular formula C18H21BrN2OS2 B2397414 1-(2,3-dimethylphenyl)-3-hydroxy-3-(thiophen-2-yl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide CAS No. 1104733-74-5](/img/structure/B2397414.png)
1-(2,3-dimethylphenyl)-3-hydroxy-3-(thiophen-2-yl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
Description
1-(2,3-dimethylphenyl)-3-hydroxy-3-(thiophen-2-yl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide is a useful research compound. Its molecular formula is C18H21BrN2OS2 and its molecular weight is 425.4. The purity is usually 95%.
BenchChem offers high-quality 1-(2,3-dimethylphenyl)-3-hydroxy-3-(thiophen-2-yl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,3-dimethylphenyl)-3-hydroxy-3-(thiophen-2-yl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Inflammatory Activity: Thiophene-containing compounds exhibit anti-inflammatory effects. For instance, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea has been studied as an anti-inflammatory agent .
Anti-Cancer Potential: Several thiophene derivatives demonstrate anti-cancer activity. Researchers have explored their use as potential chemotherapeutic agents. Compound 12, which shares structural features with our target compound, has shown inhibitory effects against various organisms .
Anti-Fungal Properties: Thiophene derivatives possess antifungal properties. These compounds may find applications in treating fungal infections.
Kinase Inhibition: Certain thiophene-containing molecules act as kinase inhibitors. These compounds interfere with cellular signaling pathways and have implications in cancer therapy.
Estrogen Receptor Modulation: Thiophene-based compounds have been investigated for their estrogen receptor modulating effects. Such modulation is relevant in hormone-related diseases.
Anti-Anxiety and Anti-Psychotic Effects: Although more research is needed, some thiophene derivatives exhibit anti-anxiety and anti-psychotic properties.
Conclusion
The synthesis and characterization of novel thiophene moieties continue to be an area of interest for medicinal chemists. By exploring their diverse applications, we can uncover new structural prototypes with enhanced pharmacological activity. Keep in mind that commercially available drugs, including Tipepidine, Tiquizium Bromides, and others, also contain the thiophene nucleus .
properties
IUPAC Name |
1-(2,3-dimethylphenyl)-3-thiophen-2-yl-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N2OS2.BrH/c1-13-6-3-7-15(14(13)2)19-12-18(21,16-8-4-10-22-16)20-9-5-11-23-17(19)20;/h3-4,6-8,10,21H,5,9,11-12H2,1-2H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQALXLKKXHFKGO-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CC([N+]3=C2SCCC3)(C4=CC=CS4)O)C.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21BrN2OS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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